(17R,5Z,8Z,11Z,14Z)-17-HYDROXY-5,8,11,14-EICOSATETRAENOIC ACID
(17R,5Z,8Z,11Z,14Z)-17-HYDROXY-5,8,11,14-EICOSATETRAENOIC ACID
Electrolyte and fluid transport in the kidney are regulated in part by arachidonic acid and its metabolites. Electrolyte and fluid transport in the kidney are regulated in part by arachidonic acid and its metabolites. 17-HETE is a cytochrome P450 (CYP450) metabolite of arachidonic acid that has stereospecific effects on sodium transport in the kidney. 17(R)-HETE is an inactive isomer of 17-HETE, whereas the (S) enantiomer can inhibit proximal tubule ATPase activity at a concentration of 2 µM.
Brand Name:
Vulcanchem
CAS No.:
183509-24-2
VCID:
VC0070750
InChI:
InChI=1S/C20H32O3/c1-2-16-19(21)17-14-12-10-8-6-4-3-5-7-9-11-13-15-18-20(22)23/h3,5-6,8-9,11-12,14,19,21H,2,4,7,10,13,15-18H2,1H3,(H,22,23)/b5-3-,8-6-,11-9-,14-12-/t19-/m1/s1
SMILES:
CCCC(CC=CCC=CCC=CCC=CCCCC(=O)O)O
Molecular Formula:
C20H32O3
Molecular Weight:
320.5 g/mol
(17R,5Z,8Z,11Z,14Z)-17-HYDROXY-5,8,11,14-EICOSATETRAENOIC ACID
CAS No.: 183509-24-2
Main Products
VCID: VC0070750
Molecular Formula: C20H32O3
Molecular Weight: 320.5 g/mol
| CAS No. | 183509-24-2 |
|---|---|
| Product Name | (17R,5Z,8Z,11Z,14Z)-17-HYDROXY-5,8,11,14-EICOSATETRAENOIC ACID |
| Molecular Formula | C20H32O3 |
| Molecular Weight | 320.5 g/mol |
| IUPAC Name | (5Z,8Z,11Z,14Z,17R)-17-hydroxyicosa-5,8,11,14-tetraenoic acid |
| Standard InChI | InChI=1S/C20H32O3/c1-2-16-19(21)17-14-12-10-8-6-4-3-5-7-9-11-13-15-18-20(22)23/h3,5-6,8-9,11-12,14,19,21H,2,4,7,10,13,15-18H2,1H3,(H,22,23)/b5-3-,8-6-,11-9-,14-12-/t19-/m1/s1 |
| Standard InChIKey | OPPIPPRXLIDJKN-DWUYYRGZSA-N |
| Isomeric SMILES | CCC[C@H](C/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)O)O |
| SMILES | CCCC(CC=CCC=CCC=CCC=CCCCC(=O)O)O |
| Canonical SMILES | CCCC(CC=CCC=CCC=CCC=CCCCC(=O)O)O |
| Appearance | Assay:≥98%A solution in ethanol |
| Description | Electrolyte and fluid transport in the kidney are regulated in part by arachidonic acid and its metabolites. Electrolyte and fluid transport in the kidney are regulated in part by arachidonic acid and its metabolites. 17-HETE is a cytochrome P450 (CYP450) metabolite of arachidonic acid that has stereospecific effects on sodium transport in the kidney. 17(R)-HETE is an inactive isomer of 17-HETE, whereas the (S) enantiomer can inhibit proximal tubule ATPase activity at a concentration of 2 µM. |
| Synonyms | 17R-hydroxy-5Z,8Z,11Z,14Z-eicosatetraenoic acid |
| PubChem Compound | 11141755 |
| Last Modified | Nov 11 2021 |
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